Cas no 757933-52-1 (1H-1,4,7-Triazonine-1-acetic acid, octahydro-4-(phenylmethyl)-)

1H-1,4,7-Triazonine-1-acetic acid, octahydro-4-(phenylmethyl)- structure
757933-52-1 structure
Product Name:1H-1,4,7-Triazonine-1-acetic acid, octahydro-4-(phenylmethyl)-
CAS No:757933-52-1
MF:C15H23N3O2
MW:277.362023591995
CID:538983
PubChem ID:70852428
Update Time:2025-04-19

1H-1,4,7-Triazonine-1-acetic acid, octahydro-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4,7-Triazonine-1-acetic acid, octahydro-4-(phenylmethyl)-
    • 2-(4-benzyl-1,4,7-triazonan-1-yl)acetic acid
    • SCHEMBL13185789
    • (4-Benzyl-1,4,7-triazonan-1-yl)acetic acid
    • DTXSID90744047
    • 757933-52-1
    • Inchi: 1S/C15H23N3O2/c19-15(20)13-18-9-7-16-6-8-17(10-11-18)12-14-4-2-1-3-5-14/h1-5,16H,6-13H2,(H,19,20)
    • InChI Key: ZQKVQTQODUFNCT-UHFFFAOYSA-N
    • SMILES: OC(CN1CCNCCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 277.17919
  • Monoisotopic Mass: 277.17902698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.81

1H-1,4,7-Triazonine-1-acetic acid, octahydro-4-(phenylmethyl)- Related Literature

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